Cas no 84401-19-4 ((2,3-dimethylphenyl)hydrazine)

• Product Name: (2,3-dimethylphenyl)hydrazine
• CAS No: 84401-19-4
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD02656651
• CID: 667245
• PubChem ID: 2736278
• Update Time: 2025-04-24

(2,3-dimethylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2,3-dimethylphenyl)-
• (2,3-Dimethylphenyl)hydrazine
• (2,3-Dimethyl-phenyl)-hydrazine
• BB 0249754
• AB01328051-02
• NCGC00335586-01
• J-500573
• 2,3-Dimethyl-phenyl-hydrazine
• F8881-8362
• PIBBBGRPSHLONB-UHFFFAOYSA-N
• AKOS000161705
• 2,3-dimethylphenylhydrazine
• Xylylhydrazin
• DTXSID90924468
• EN300-270781
• 84401-19-4
• SCHEMBL1143602
• (2,3-dimethylphenyl)hydrazine

• MDL： MFCD02656651
• Inchi： 1S/C8H12N2/c1-6-4-3-5-8(10-9)7(6)2/h3-5,10H,9H2,1-2H3
• InChI Key： PIBBBGRPSHLONB-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C)=C1C)N

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

(2,3-dimethylphenyl)hydrazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2,3-dimethylphenyl)hydrazine

Hydrazine, (2,3-dimethylphenyl)-: A Comprehensive Overview

The compound Hydrazine, (2,3-dimethylphenyl)-, also known by its CAS registry number 84401-19-4, is a highly specialized chemical entity with significant potential in the field of biomedical research. This compound has garnered attention due to its unique structural features and its implications in various scientific domains, including pharmacology, chemistry, and materials science.

Hydrazine derivatives have long been studied for their versatile applications, ranging from drug delivery systems to biological imaging agents. The specific substitution pattern of this compound, with methyl groups at the 2 and 3 positions of the phenyl ring, imparts it with distinct electronic and steric properties. These characteristics make it a valuable subject for exploring its behavior in complex biological environments.

Recent studies have focused on the biological activity of Hydrazine, (2,3-dimethylphenyl)-, particularly in relation to antioxidant mechanisms and inflammatory response modulation. Researchers have highlighted its potential as a therapeutic agent in conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

One of the most promising avenues of research involving this compound is its role in targeted drug delivery. The phenyl ring's substituents enhance its ability to interact with specific molecular targets, making it a candidate for site-specific therapy. This property is particularly valuable in oncology, where precision medicine is a critical focus.

Additionally, Hydrazine, (2,3-dimethylphenyl)- has shown remarkable stability under physiological conditions, which is a crucial attribute for its use in long-term therapeutic applications. Its resistance to enzymatic degradation and metabolic instability ensures prolonged efficacy, reducing the frequency of administrations and improving patient compliance.

Despite its potential, further research is needed to fully elucidate the toxicological profile of this compound. Initial studies indicate a favorable safety margin, but comprehensive evaluations are essential to ensure its suitability for clinical applications.

In conclusion, Hydrazine, (2,3-dimethylphenyl)- stands at the forefront of innovative research in the biomedical sciences. Its unique combination of structural features and biological activity positions it as a promising candidate for therapeutic interventions across multiple disease states. As scientific exploration continues to uncover new dimensions of its functionality, this compound is poised to play a pivotal role in the advancement of biomedical innovation.